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Compound of Interest

Compound Name: Dimercury(I) oxalate

Cat. No.: B1630214 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Dimercury(I) oxalate could not be located.

The following guidance is based on the known hazards of inorganic mercury compounds,

which are expected to have similar toxicological properties. Researchers should treat

Dimercury(I) oxalate with extreme caution and handle it as a highly toxic substance.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Dimercury(I) oxalate. Adherence to these

procedures is vital for ensuring personal safety and minimizing environmental contamination.

Hazard Assessment and GHS Classification
Dimercury(I) oxalate, as an inorganic mercury compound, is presumed to be highly toxic. The

primary routes of exposure are inhalation, ingestion, and skin contact. Chronic exposure to

inorganic mercury can lead to severe health effects, including neurological damage and kidney

failure.[1][2][3][4]

Anticipated GHS Classification (based on inorganic mercury compounds):
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.

Acute Toxicity, Dermal Category 2
H310: Fatal in contact with

skin.

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled.

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure.

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life.

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 1
H410: Very toxic to aquatic life

with long lasting effects.

Note: This classification is extrapolated from similar inorganic mercury compounds and should

be considered provisional.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Dimercury(I) oxalate. The

following table outlines the minimum required PPE.
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Body Part Recommended PPE
Specifications and Best
Practices

Hands Double gloves

Inner glove: Nitrile. Outer

glove: Heavy-duty nitrile or

neoprene. Inspect gloves for

any signs of degradation or

punctures before use. Change

gloves frequently, and

immediately if contamination is

suspected.[5]

Eyes/Face Safety goggles and face shield

Chemical splash goggles are

essential. A face shield should

be worn in addition to goggles,

especially when there is a risk

of splashes or aerosol

generation.

Body
Chemical-resistant lab coat

and apron

A fully buttoned lab coat is

required. For procedures with

a higher risk of splashes, a

chemical-resistant apron

should be worn over the lab

coat.

Respiratory N95 respirator or higher

For handling the solid

compound, a properly fitted

N95 respirator is the minimum

requirement to prevent

inhalation of airborne particles.

[2]

Operational Plan: Step-by-Step Handling Protocol
3.1. Preparation:

Designated Area: All work with Dimercury(I) oxalate must be conducted in a designated

area within a certified chemical fume hood.[5]
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Emergency Equipment: Ensure that a mercury spill kit, an eyewash station, and a safety

shower are readily accessible and in good working order.

Waste Containers: Prepare clearly labeled, sealed containers for solid and liquid mercury

waste.[6]

3.2. Handling:

Weighing: Weigh the solid compound within the fume hood. Use a disposable weighing

paper or a dedicated, labeled container.

Solutions: When preparing solutions, add the solid Dimercury(I) oxalate to the solvent

slowly to avoid splashing.

Avoid Aerosolization: Handle the compound gently to minimize the generation of dust or

aerosols.

Containment: All apparatus and containers holding Dimercury(I) oxalate should be kept

within a secondary containment tray to control any potential spills.

3.3. Post-Handling:

Decontamination: Wipe down the work surface in the fume hood with a suitable

decontaminating solution.

Glove Removal: Remove outer gloves first, followed by inner gloves, ensuring no skin

contact with the contaminated outer surface.

Hand Washing: Wash hands thoroughly with soap and water after completing work and

removing PPE.

Disposal Plan
All materials contaminated with Dimercury(I) oxalate are considered hazardous waste and

must be disposed of accordingly.
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Waste Type Disposal Container Disposal Procedure

Solid Waste (e.g.,

contaminated gloves, weighing

paper, excess compound)

Labeled, sealed, and puncture-

resistant container

Collect all solid waste in the

designated container. Do not

mix with other chemical waste.

Liquid Waste (e.g., solutions

containing Dimercury(I)

oxalate)

Labeled, sealed, and

chemical-resistant container

Collect all liquid waste in the

designated container. Do not

dispose of down the drain.

Sharps (e.g., contaminated

needles or broken glassware)

Labeled, puncture-proof

sharps container

Place all contaminated sharps

in the designated container.

Arrange for pickup of hazardous waste through your institution's Environmental Health and

Safety (EHS) office.

Emergency Procedures
Emergency Situation Immediate Action

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and water for

at least 15 minutes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[7]

Spill

Evacuate the immediate area. If the spill is small

and you are trained to handle it, use a mercury

spill kit. For larger spills, or if you are not

trained, contact your institution's EHS or

emergency response team.
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Experimental Protocols Cited
While no specific experimental protocols for the direct use of Dimercury(I) oxalate in a

research application were found, a study by C.A. Peters details its synthesis.[8] This procedure

involves the precipitation of mercurous oxalate from a solution of mercurous nitrate by the

addition of ammonium oxalate.[8] The process requires careful control of reagent

concentrations and reaction conditions to ensure the purity of the final product.[8]
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Caption: Workflow for handling Dimercury(I) oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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